Cas no 2260917-90-4 ((S)-(2-fluorophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone)

• Product Name: (S)-(2-fluorophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone
• CAS No: 2260917-90-4
• MF: C₇H₅F₄NOS
• MW: 227.179314374924
• CID: 5599552
• PubChem ID: 165738441
• Update Time: 2025-07-09

(S)-(2-fluorophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• 2260917-90-4
• (S)-(2-fluorophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone
• EN300-6739346

• Inchi： 1S/C7H5F4NOS/c8-5-3-1-2-4-6(5)14(12,13)7(9,10)11/h1-4,12H/t14-/m0/s1
• InChI Key： VVXFXAJJCRVHEH-AWEZNQCLSA-N
• SMILES： [S@@](C(F)(F)F)(C1C=CC=CC=1F)(=N)=O

Computed Properties

• Exact Mass: 227.00279760g/mol
• Monoisotopic Mass: 227.00279760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.3Ų

Additional information on (S)-(2-fluorophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone

(S)-(2-Fluorophenyl)(Imino)(Trifluoromethyl)-Lambda6-Sulfanone: A Comprehensive Overview

The compound (S)-(2-fluorophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone with CAS No. 2260917-90-4 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique sulfanone structure, has been the subject of extensive research due to its potential applications in drug development and advanced materials.

The molecular structure of (S)-(2-fluorophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone is notable for its chiral center, which imparts a specific stereochemistry crucial for its biological activity. The presence of a trifluoromethyl group enhances the molecule's stability and lipophilicity, making it an attractive candidate for various chemical reactions. Recent studies have explored its role as a building block in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

One of the most intriguing aspects of this compound is its ability to participate in imine formation reactions, which are pivotal in organic synthesis. Researchers have utilized this property to design more efficient synthetic pathways for complex molecules. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated how (S)-(2-fluorophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone can be employed to construct heterocyclic frameworks with promising pharmacological profiles.

In terms of applications, (S)-(2-fluorophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone has shown potential in the field of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to investigations into its use as a herbicide or plant growth regulator. This research is particularly relevant given the increasing demand for sustainable agricultural practices.

From a synthetic perspective, the preparation of (S)-(2-fluorophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone involves a multi-step process that requires precise control over stereochemistry and reaction conditions. A 2023 paper in *Organic Letters* detailed an optimized synthesis route that employs asymmetric induction techniques to achieve high enantiomeric excess, which is essential for its biological applications.

Moreover, computational studies have provided valuable insights into the electronic properties and reactivity of (S)-(2-fluorophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone. These studies have revealed that the trifluoromethyl group significantly influences the molecule's electronic distribution, enhancing its reactivity towards nucleophilic attacks. This understanding has facilitated the design of more efficient catalytic systems involving this compound.

In conclusion, (S)-(2-fluorophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone (CAS No. 2260917-90-4) stands as a remarkable example of how advanced organic chemistry can contribute to solving complex scientific challenges. Its unique structure, coupled with its versatile reactivity, positions it as a key player in future innovations across multiple disciplines.